Cas no 114446-47-8 ((R)-3-Chloro-1-phenyl-1-(2-methylphenoxy)propane)

• Product Name: (R)-3-Chloro-1-phenyl-1-(2-methylphenoxy)propane
• CAS No: 114446-47-8
• MF: C₁₆H₁₇ClO
• MW: 260.758583784103
• CID: 132392
• PubChem ID: 11054429
• Update Time: 2025-04-19

(R)-3-Chloro-1-phenyl-1-(2-methylphenoxy)propane Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[(1R)-3-chloro-1-phenylpropoxy]-2-methyl-
• (R)-3-Chloro-1-phenyl-1-(2-methylphenoxy)propane
• (R)-3-CHLORO-1-PHENYL-1-[2-METHYL-PHENOXYL]PROPANE
• (R)-(-)-3-chloro-1-phenyl-1-[2-methylphenoxy]-propane
• (R)-1-chloro-3-(2'-methylphenyloxy)-3-phenylpropane
• (R)-2-(3-Cloro-1-phenylpropoxy)-1-methylbenzene
• <R>-(-)-1-chloro-3-phenyl-3-(2-methylphenoxy)propane
• 1-[(1R)-3-Chloro-1-phenylpropoxy]-2-methylbenzene
• SCHEMBL2208714
• J-003093
• 114446-47-8
• (R)-1-(3-Chloro-1-phenylpropoxy)-2-methylbenzene
• AKOS030241584
• Benzene, 1-[(1R)-3-chloro-1-phenylpropoxy]-2-methyl-

• Inchi： 1S/C16H17ClO/c1-13-7-5-6-10-15(13)18-16(11-12-17)14-8-3-2-4-9-14/h2-10,16H,11-12H2,1H3/t16-/m1/s1
• InChI Key： SQDWIPMYVBCJJX-MRXNPFEDSA-N
• SMILES： ClCC[C@H](C1C=CC=CC=1)OC1C=CC=CC=1C

Computed Properties

• Exact Mass: 260.09700
• Monoisotopic Mass: 260.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.107
• Boiling Point: 375.403°C at 760 mmHg
• Flash Point: 179.533°C
• Refractive Index: 1.562
• PSA: 9.23000
• LogP: 4.74400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers